Cas no 16310-92-2 (Datiscin)

• Product Name: Datiscin
• CAS No: 16310-92-2
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• MDL: MFCD00198030
• CID: 209973
• PubChem ID: 10054207
• Update Time: 2025-04-19

Datiscin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(2-hydroxyphenyl)-
• DATISCIN
• 5,7-dihydroxy-2-(2-hydroxyphenyl)-3-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
• DATISCIN(RG)
• 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(2-hydroxyphenyl)-4H-1-benzopyran-4-one
• Datiscetin-rutinoside
• 16310-92-2
• AKOS040761574
• datiscetin-3-rutinose
• 5,7-dihydroxy-2-(2-hydroxyphenyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
• CHEMBL444402
• Q63392116
• DTXSID30421269
• AKOS037623176
• AC1NYKG7
• Datiscetin-3-O-rutinoside
• 5,7-dihydroxy-2-(2-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
• STL564724
• Datiscin

• MDL： MFCD00198030
• Inchi： 1S/C27H30O15/c1-9-17(31)20(34)22(36)26(39-9)38-8-15-18(32)21(35)23(37)27(41-15)42-25-19(33)16-13(30)6-10(28)7-14(16)40-24(25)11-4-2-3-5-12(11)29/h2-7,9,15,17-18,20-23,26-32,34-37H,8H2,1H3
• InChI Key： BJJCTXDEJUWVIC-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC=CC=1O)O)O)=O

Computed Properties

• Exact Mass: 594.15800
• Monoisotopic Mass: 594.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193 ºC
• Boiling Point: 929°Cat760mmHg
• Flash Point: 308.6°C
• Refractive Index: 1.744
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 249.20000
• LogP: -1.39270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides